Cas no 501378-98-9 (6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile)

• Product Name: 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile
• CAS No: 501378-98-9
• MF: C₉H₆N₄
• MW: 170.171
• MDL: MFCD19686301
• CID: 4524833
• PubChem ID: 22939554
• Update Time: 2025-06-14

6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile

• MDL： MFCD19686301

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile

Comprehensive Overview of 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile (CAS No. 501378-98-9)

6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile, identified by its CAS number 501378-98-9, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a pyrazole ring and a cyano group, making it a versatile building block for synthesizing more complex molecules. Its unique structure contributes to its potential applications in drug discovery, material science, and catalysis.

In recent years, the demand for nitrogen-containing heterocycles like 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile has surged due to their role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its pharmacophore properties, which enable interactions with biological targets. The compound’s high purity and stability under various conditions make it suitable for high-throughput screening and medicinal chemistry applications.

The synthesis of 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile typically involves cross-coupling reactions between halogenated pyridines and pyrazole derivatives. Advances in green chemistry have also explored catalyst-free and solvent-free methods to improve yield and reduce environmental impact. These innovations align with the growing focus on sustainable synthesis in the chemical industry.

From an industrial perspective, 501378-98-9 is often utilized as an intermediate in producing crop protection chemicals and electronic materials. Its electron-withdrawing cyano group enhances its reactivity in polymerization and coordination chemistry, making it valuable for creating advanced functional materials. Companies specializing in custom synthesis frequently list this compound in their catalogs to meet the needs of R&D laboratories.

Analytical characterization of 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile relies on techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical manufacturing. Additionally, computational studies using molecular docking have predicted its binding affinity for various enzyme targets, further validating its therapeutic potential.

As the scientific community continues to explore small-molecule therapeutics, compounds like 6-(1H-pyrazol-1-yl)pyridine-2-carbonitrile remain at the forefront of innovation. Its compatibility with combinatorial chemistry and fragment-based drug design positions it as a key player in addressing unmet medical needs. Future research may focus on optimizing its bioavailability and toxicological profile for clinical translation.

In summary, CAS 501378-98-9 represents a multifaceted compound with broad applicability across industries. Whether in drug development, agricultural science, or material engineering, its structural features and reactivity underscore its importance. For researchers seeking reliable chemical intermediates or building blocks, this compound offers a robust foundation for innovation.